Cas no 10197-41-8 (Ethanedithioamide, butyl-)

Ethanedithioamide, butyl- structure
Ethanedithioamide, butyl- structure
Product Name:Ethanedithioamide, butyl-
CAS No:10197-41-8
MF:C6H12N2S2
MW:176.302878379822
CID:1131520
Update Time:2024-07-27

Ethanedithioamide, butyl- Chemical and Physical Properties

Names and Identifiers

    • Ethanedithioamide, butyl-
    • N1-butylethanebis(thioamide)
    • Ethanedithioamide, N1-butyl-
    • Inchi: 1S/C6H12N2S2/c1-2-3-4-8-6(10)5(7)9/h2-4H2,1H3,(H2,7,9)(H,8,10)
    • InChI Key: ZLJKBHLWENWLFM-UHFFFAOYSA-N
    • SMILES: C(NCCCC)(=S)C(N)=S

Computed Properties

  • Exact Mass: 176.04436

Experimental Properties

  • Density: 1.174±0.06 g/cm3(Predicted)
  • Melting Point: 35-36 °C(Solv: ligroine (8032-32-4))
  • Boiling Point: 266.2±23.0 °C(Predicted)
  • PSA: 38.05
  • pka: 11.22±0.29(Predicted)
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